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Compound of Interest

Compound Name: 3,5-Dimethylhexanoic acid

Cat. No.: B1281621 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylhexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,5-
Dimethylhexanoic acid (CAS No. 60308-87-4). Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, the following recommendations are based on the

hazardous properties of structurally similar carboxylic acids, which are generally corrosive and

irritant. Adherence to these guidelines is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent contact and exposure when

handling 3,5-Dimethylhexanoic acid. The following table summarizes the required PPE.
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Protection Type Required PPE Specifications

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn in addition to goggles,

especially when there is a risk

of splashing.[1][2][3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[3] Always inspect gloves

for integrity before use.

Body Protection
Chemical-resistant lab coat or

apron

A fully buttoned lab coat made

of a suitable chemical-resistant

material should be worn. An

apron can provide an

additional layer of protection.

[1]

Respiratory Protection
Use in a well-ventilated area or

fume hood

If there is a risk of inhaling

vapors or aerosols, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.[3]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 3,5-Dimethylhexanoic acid in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of vapors.[2][4]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[2][4]

Handling Procedures:
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Before use, consult the available safety information and be familiar with the potential

hazards.

Inspect all PPE for damage before donning.

When transferring or weighing, avoid splashing or generating aerosols.

Always add acid to water, never the other way around, to prevent a violent exothermic

reaction.[4]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage Requirements:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

bases and strong oxidizing agents.[5]

Keep containers tightly closed when not in use.

Store containers below eye level to minimize the risk of dropping and splashing.[5]

Disposal Plan
Waste Collection:

All waste materials containing 3,5-Dimethylhexanoic acid, including contaminated

consumables, must be collected in a designated and clearly labeled hazardous waste

container.

The container must be made of a material compatible with corrosive organic acids (e.g.,

polyethylene).

Do not mix with incompatible waste streams.

Disposal Route:

Disposal of 3,5-Dimethylhexanoic acid must be carried out in strict accordance with all

federal, state, and local regulations.
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As a non-listed chemical waste, it is crucial to consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal procedures. They can provide

guidance on proper waste characterization and disposal methods.

Do not dispose of 3,5-Dimethylhexanoic acid down the drain or in the general trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 3,5-Dimethylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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